Cas no 693-13-0 (N,N'-Diisopropylcarbodiimide)

• Product Name: N,N'-Diisopropylcarbodiimide
• CAS No: 693-13-0
• Molecular Formula: C₇H₁₄N₂
• Molecular Weight: 126.1995
• MDL: MFCD00065689
• CID: 39555
• PubChem ID: 12734

N,N'-Diisopropylcarbodiimide Properties

Names and Identifiers

• N,N'-Diisopropylcarbodiimide
• DIC
• H-Tyr-Arg-OH
• PCI
• N,N'-Methanetetraylbis(2-propanamine)
• N,N'-Methanetetraylbis(1-methylethylamine)N,N'-DIISOPROPYLCARBODIIMIDE
• N,N-DIISOPROPYLCARBODIIMIDE
• Carbodiimide, diisopropyl-
• diisopropyl-carbodiimid
• Diisopropylcarbodiimide
• 1,3-Diisopropylcarbodiimide
• N,N'-Diisopropylcarbodiimide (DIC)
• DIC (N,N-diisopropylcarbodiiMide)
• N,N''-Diisopropylcarbodiimide
• N,N-diisopropylcarbodiimide(dic)
• N,N'-Methanediylidenebis(propan-2-amine)
• N.N-Diisopropylcarbodiimide
• 1,3-di-iso-propylcarbodiimide
• DICI
• DIPC
• DIPCDI
• DIPCI
• n,n`-diisopropylcarbodiiMide
• N,N'-diisopropylcarb
• N,N'-di-iso-propylcarbodiimide
• Diisopropylmethanediimine
• N,N'-Methanetetraylbis(1-methylethylamine)
• N,N'-METHANETETRAYLBIS-2-PROPANAMINE
• 2-Propanamine, N,N'-methanetetraylbis-
• di(propan-2-yl)methanediimine
• diisopropyl carbodiimide
• Diisopropyl-carbodiimide
• P17139
• (propan-2-yl)({[(propan-2-yl)imino]methylidene})amine
• NSC 42080
• Tox21_202451
• N,N'-diisopropylmethanediimine
• M02889
• NSC42080
• D0254
• FT-0632820
• BP-20548
• 693-13-0
• CS-0008466
• OQO20I6TWH
• DIC, 99%
• DIC, purum, >=98.0% (GC)
• NCGC00260000-01
• MFCD00065689
• CARBODIIMIDE, DIISOPROPYL
• AKOS000121276
• 2-Propanamine,N'-methanetetraylbis-
• J-670017
• UNII-OQO20I6TWH
• N-((isopropylimino)methylene)propan-2-amine
• N,N'-diisoproyl carbodiimide
• N,N'-DIISOPROPYLCARBODIIMIDE [MI]
• 1,3-diisopropyl carbodiimide
• DTXCID305086
• HSDB 8051
• N,N'-Bis(isopropyl)carbodiimide
• SCHEMBL6720
• N,N-DIISOPROPYLETHYLAMINETRIHYDROFLUORIDE
• N,N'-Diisopropyl carbodimide
• CCRIS 3413
• NCGC00091541-02
• N,N'-diisopropyl carbodiimide
• N,N'-Diisopropylcarbodiimide(DIC)
• 1,3-diisopropylcarbodiimid
• NS00020023
• CAS-693-13-0
• F0001-1801
• N,N'-diisopropycarbodiimide
• InChI=1/C7H14N2/c1-6(2)8-5-9-7(3)4/h6-7H,1-4H
• AM83823
• DTXSID4025086
• NCGC00091541-01
• 4-04-00-00531 (Beilstein Handbook Reference)
• EN300-21624
• N,N'-Diisopropylcarbodiimide, ChemDose(TM) tablets, Loading: 0.15mmol per tablet
• EINECS 211-743-7
• N,N'-methanediylidenedipropan-2-amine
• CHEMBL1332992
• dipropan-2-ylmethanediimine
• NSC-42080
• N,N/'-di(propan-2-yl)methanediimine
• N,N'-methanediylidenedi propan-2-amine
• N-((isopropylimino)methyl-ene)propan-2-amine
• N,N'-diisopropyl-carbodiimide
• 1,3-diisopropyl-carbodiimide
• CHEBI:53092
• Q408747
• BRN 0878281
• W-104638
• Epitope ID:114068
• diisopropylcarbo-diimide
• N,N-Diisopropylcarbodimide
• Diisoproylcarbodiimide
• di-isopropylcarbodiimide
• isopropyl-(isopropylimino-methylene)-amine
• N,N'-diisopropylcarbodimide
• STR04127
• N,N'-Diisopropylcarbodiimide, 99%

• MDL： MFCD00065689
• InChIKey： BDNKZNFMNDZQMI-UHFFFAOYSA-N
• Inchi： 1S/C7H14N2/c1-6(2)8-5-9-7(3)4/h6-7H,1-4H3
• SMILES： N(=C=NC([H])(C([H])([H])[H])C([H])([H])[H])C([H])(C([H])([H])[H])C([H])([H])[H]
• BRN： 878281

Computed Properties

• Exact Mass: 126.115698g/mol
• Surface Charge: 0
• XLogP3: 2.6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 126.115698g/mol
• Monoisotopic Mass: 126.115698g/mol
• Topological Polar Surface Area: 24.7Ų
• Heavy Atom Count: 9
• Complexity: 101
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• Temperature: When heated to decomposition it emits toxic fumes of /oxides of nitrogen/.
• LogP: 1.97710
• PSA: 24.72000
• Refractive Index: n20/D 1.433(lit.)
• Boiling Point: 145-148 °C(lit.)
• Melting Point: 210-2120C (dec)
• Flash Point: Fahrenheit: 87.8 ° f
  Celsius: 31 ° c
  
• Solubility: Soluble in chloroform, methylene chloride, acetonitrile, dioxane, dimethylformamide andtetrahydrofuran.
• Color/Form: 1 M in dichloromethane
• Color/Form: Colorless liquid.
• Solubility: Not determined.
• Sensitiveness: Moisture Sensitive
• Density: 0.815 g/mL at 20 °C(lit.)
  0.815 g/mL at 20 °C

N,N'-Diisopropylcarbodiimide Security Information

• Symbol:
• RTECS：FF2175000
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S26-S36/37/39-S45-S38-S28A-S16
• Packing Group：II
• Packing Group：II
• Risk Phrases：R10; R26; R36/37/38; R41; R42/43
• Hazard Level：6.1
• Dangerous goods sign：
• Hazardous Material transportation number：UN 2929 6.1/PG 1
• Hazard Statement： H226,H315,H317,H318,H330,H334,H335
• Warning Statement： P260,P280,P284,P305+P351+P338,P310
• Prompt：dangerous
• Storage Condition：Store long-term at 2-8°C
• PackingGroup：I
• Risk Phrases： 10-26-37/38-41-42/43
• Signal Word：Danger
• TSCA：Yes
• HazardClass：6.1 (3)
• FLUKA BRAND F CODES：10-21

N,N'-Diisopropylcarbodiimide Customs Data

• HS CODE：29252000
• Customs Data：

  China Customs Code:

  2921199090

  Overview:

  2921199090 Other acyclic monoamines and their derivatives and salts.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2921199090 other acyclic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Other Chemical additives Process Aids
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Carbodiimides